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Compound of Interest

Compound Name: 5-Bromo-2-(methylthio)pyrimidine

Cat. No.: B088330 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 5-Bromo-2-
(methylthio)pyrimidine

Foreword: A Scientist's Perspective on Proactive
Safety
In the fast-paced world of drug discovery and chemical synthesis, the compounds we handle

are the very building blocks of innovation. 5-Bromo-2-(methylthio)pyrimidine is one such

critical intermediate, a versatile pyrimidine derivative whose reactivity makes it invaluable for

constructing more complex, biologically active molecules.[1][2] However, the same chemical

properties that make it useful also demand our full attention and respect. This guide is written

from the perspective of a senior application scientist, moving beyond mere compliance to instill

a deep, causal understanding of safety protocols. We will not just list steps; we will explore the

why—the chemical principles and toxicological data that inform our best practices.

Trustworthiness in the lab is a self-validating system; by understanding the risks and the

science behind mitigating them, we build a culture of safety that protects ourselves, our

colleagues, and the integrity of our research.

Compound Profile and Physicochemical Properties
Understanding the fundamental nature of a chemical is the first step toward handling it safely.

5-Bromo-2-(methylthio)pyrimidine is a solid organic compound whose properties dictate its

specific storage and handling requirements.[3]
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Property Value Source(s)

CAS Number 14001-67-3 [3][4]

Molecular Formula C₅H₅BrN₂S [3][4]

Molecular Weight 205.08 g/mol [3]

Appearance
Solid, white to light yellow

crystalline powder
[1][3]

Melting Point 63-68 °C [3]

Stability

Stable under recommended

storage conditions; noted as

hygroscopic and moisture

sensitive.

[4][5]

Solubility

No quantitative data available

in provided sources; pyrimidine

derivatives of this nature often

have low aqueous solubility.

[1]

Comprehensive Hazard Identification and
Toxicology
5-Bromo-2-(methylthio)pyrimidine is classified as a hazardous substance. Its primary

dangers are severe corrosivity to skin and eyes and acute toxicity if swallowed.[3][4][6] The

Globally Harmonized System (GHS) provides a clear summary of these risks.
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GHS Classification Details Source(s)

Pictograms [3][7]

Signal Word Danger [3][4]

Hazard Statements

H302: Harmful if

swallowed.H314: Causes

severe skin burns and eye

damage.

[3][4]

Hazard Classifications

Acute Toxicity, Oral (Category

4)Skin Corrosion (Category

1B)Serious Eye Damage

(Category 1)

[3][6]

Precautionary Statements

Prevention: P260, P264, P270,

P280Response: P301+P312,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338Storage:

P405Disposal: P501

[3][8]

Toxicological Rationale: The corrosive nature (H314) is the most significant risk during

handling. This is not merely an irritant; contact can cause irreversible damage to tissues. The

methylthio and bromo substitutions on the pyrimidine ring create an electrophilic compound

that can react readily with biological nucleophiles in the skin and eyes, leading to chemical

burns and tissue destruction. The acute oral toxicity (H302) underscores the importance of

preventing ingestion through contaminated hands or equipment.

Exposure Control and Personal Protective
Equipment (PPE)
Controlling exposure is paramount. This is achieved through a combination of engineering

controls and a robust selection of PPE. The choice of PPE is not arbitrary; it is a direct

response to the identified hazards of corrosivity and toxicity.

Engineering Controls
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Chemical Fume Hood: All handling of solid 5-Bromo-2-(methylthio)pyrimidine and its

solutions must be performed in a certified chemical fume hood.[9] This is the primary

engineering control to prevent inhalation of dust or aerosols, which is critical given the

compound's corrosive nature.[4]

Ventilation: Ensure appropriate exhaust ventilation is available where dust is formed.[4]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly. Their proximity is crucial for immediate decontamination in case of accidental

contact.[9][10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound. The logic is to create a

complete barrier between the researcher and the chemical.

Laboratory Task

Required Personal Protective Equipment (PPE)

Handling 5-Bromo-2-
(methylthio)pyrimidine

Eye/Face Protection
- Chemical Safety Goggles

- Face Shield
 Corrosive (H314)

 Eye Damage Risk 

Skin Protection
- Nitrile/Neoprene Gloves

- Lab Coat (FR)
- Full Coverage

 Corrosive (H314)
 Skin Burn Risk 

Respiratory Protection
- N100/P3 Respirator

(If dust is unavoidable)
 Dust Inhalation

 Risk 

Click to download full resolution via product page

Caption: PPE selection logic for handling the compound.
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Eye and Face Protection: Use chemical safety goggles that conform to EU standard EN166

or OSHA 29 CFR 1910.133.[4][9] Causality: Standard safety glasses are insufficient.

Because the material causes severe eye damage (H314), a full seal around the eyes is

necessary to protect against dust particles. A face shield must be worn over the goggles

during procedures with a high risk of splashing or dust generation, such as weighing or

transferring large quantities.[3][4]

Skin Protection:

Gloves: Handle with impervious gloves (e.g., nitrile, neoprene). Dispose of contaminated

gloves immediately after use in accordance with good laboratory practices.[4][8] Do not

allow the outer surface of gloves to contact clean skin.

Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. Ensure no

skin is exposed between the glove and the sleeve.[9]

Respiratory Protection: Where risk assessment indicates that dust formation is unavoidable

and engineering controls are insufficient, a full-face particle respirator (type N100 US or P3

EN 143) is required.[3][4] For routine handling inside a fume hood, this is typically not

necessary but should be available.

Safe Handling and Storage Protocols
Adherence to strict protocols is non-negotiable. The hygroscopic and corrosive nature of this

compound dictates the following procedures.[4]

Standard Handling Workflow
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Receive Chemical

Inspect Container
(Intact Seal, No Damage)

Transport to Fume Hood

 If OK 

Quarantine & Report

 If Damaged 

Don Full PPE
(Goggles, Face Shield, Gloves, Coat)

Weigh Solid in Hood
(Use secondary containment)

Prepare Solution or
Aliquot into Reaction

Store in Designated Cabinet
(Tightly Sealed, Labeled)

Decontaminate Workspace
& Dispose of Waste

Workflow Complete
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Emergency Response: Solid Spill

Spill Discovered

Alert Personnel &
Evacuate Immediate Area

Assess Spill Size
(Small vs. Large)

Don Full PPE
(Incl. Respirator if needed)

Cover Spill with
Inert Absorbent (Sand)

Carefully Sweep/Shovel
into Waste Container

Decontaminate Area
(Follow Protocol 3)

Seal & Label Waste
for Professional Disposal

Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a solid spill.
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Personal Precautions: Evacuate the immediate area. Do not handle the spill without

appropriate PPE. Avoid breathing dust. [4]* Containment: Do not let the product enter drains.

[4]For a small spill, carefully cover it with a dry, inert material such as sand or vermiculite.

Cleanup: Without creating dust, sweep or shovel the contained material into a suitable,

labeled, and closed container for disposal. [4][5]* Decontamination: Clean the spill area

thoroughly. (See Protocol 3).

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [4]* Specific Hazards: Combustion produces toxic and corrosive gases,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides, and hydrogen

bromide gas. [4]* Protective Equipment: Firefighters must wear a self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition

products. [4][5]

Disposal Considerations
Chemical waste must be managed responsibly to protect the environment.

Procedure: Waste material must be disposed of by a licensed professional waste disposal

service. The recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber. [4]*

Regulations: All disposal practices must comply with federal, state, and local environmental

regulations. [4]Do not dispose of via sanitary sewer.

Containers: Handle uncleaned containers as you would the product itself. Do not reuse

empty containers. [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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